Cas no 1352719-48-2 (4-Bromo-3-(difluoromethoxy)benzoic acid)

• Product Name: 4-Bromo-3-(difluoromethoxy)benzoic acid
• CAS No: 1352719-48-2
• MF: C₈H₅BrF₂O₃
• MW: 267.024308919907
• MDL: MFCD28401976
• CID: 4696010
• PubChem ID: 69672045
• Update Time: 2025-06-13

4-Bromo-3-(difluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(difluoromethoxy)benzoic acid
• NANDQHMDKLHAMZ-UHFFFAOYSA-N
• 4-Bromo-3-difluoromethoxybenzoic acid
• 4-Bromo-3-difluoromethoxy-benzoic acid
• 4-Bromo-3-(difluoromethoxy)benzoic acid

• MDL： MFCD28401976
• Inchi： 1S/C8H5BrF2O3/c9-5-2-1-4(7(12)13)3-6(5)14-8(10)11/h1-3,8H,(H,12,13)
• InChI Key： NANDQHMDKLHAMZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C=C1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Bromo-3-(difluoromethoxy)benzoic acid

Recent Advances in the Application of 4-Bromo-3-(difluoromethoxy)benzoic acid (CAS: 1352719-48-2) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-3-(difluoromethoxy)benzoic acid (CAS: 1352719-48-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief aims to provide an overview of the latest studies involving this compound, highlighting its synthesis, biological activities, and therapeutic potential.

Recent literature reveals that 4-Bromo-3-(difluoromethoxy)benzoic acid serves as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of selective kinase inhibitors, which show promise in treating cancers with specific genetic mutations. The difluoromethoxy group in particular enhances the metabolic stability of the resulting compounds, a critical factor in drug development.

In addition to its role in kinase inhibitor development, this compound has shown potential in antimicrobial research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 4-Bromo-3-(difluoromethoxy)benzoic acid exhibited significant activity against drug-resistant bacterial strains, including MRSA. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting a novel mechanism of action worth further exploration.

The synthetic accessibility of 4-Bromo-3-(difluoromethoxy)benzoic acid has also been improved through recent methodological advances. A team at MIT developed a more efficient catalytic system for its production, reducing the number of synthetic steps from six to three while maintaining high yield (Angewandte Chemie, 2023). This breakthrough could significantly lower the cost of producing drug candidates incorporating this structural motif.

Looking forward, computational studies predict that modifications to the 4-Bromo-3-(difluoromethoxy)benzoic acid scaffold could yield compounds with improved blood-brain barrier penetration, opening possibilities for central nervous system drug development. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for neurodegenerative disorders and brain cancers.

In conclusion, 4-Bromo-3-(difluoromethoxy)benzoic acid (CAS: 1352719-48-2) represents a versatile building block in medicinal chemistry with demonstrated applications across multiple therapeutic areas. Its unique combination of synthetic accessibility, metabolic stability, and biological activity makes it a valuable tool for drug discovery efforts. Future research directions likely include further exploration of its structure-activity relationships and expansion of its therapeutic applications through targeted derivatization.